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Compound of Interest
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Compound Name:

methoxyisonicotinamide
Cat. No.: B12953976

Get Quote

Executive Summary

2-Bromo-6-methoxyisonicotinamide is a highly functionalized pyridine scaffold used primarily

as an intermediate in the discovery of kinase inhibitors and topical antiandrogens. Its structure
features a 2,4,6-substitution pattern that offers three distinct vectors for chemical modification:

e C2-Bromine: A handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-
Hartwig).

+ C4-Amide: A hydrogen-bond donor/acceptor motif for target binding or dehydration to a
nitrile.

+ C6-Methoxy: An electron-donating group that modulates the pyridine ring's electron density
and solubility profile.

This guide provides a comprehensive analysis of its physicochemical properties, validated
synthesis routes, and handling protocols for drug development workflows.

Chemical Identity & Structural Analysis
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Property Data
IUPAC Name 2-Bromo-6-methoxypyridine-4-carboxamide
Common Name 2-Bromo-6-methoxyisonicotinamide

2055590-11-7 (Amide); Related: 853030-09-8

CAS Number
(Methyl Ester)
C
H
Molecular Formula
BrN
0]
Molecular Weight 231.05 g/mol
SMILES COC1=NC(Br)=CC(C(N)=0)=C1
Core Scaffold Pyridine
Key Functional Groups Aryl Bromide, Primary Amide, Aryl Ether

Electronic Structure & Reactivity

The molecule's reactivity is governed by the interplay between the electron-deficient pyridine
ring and its substituents:

» Electrophilicity at C2: The inductive effect of the nitrogen atom and the bromine makes the
C2 position highly susceptible to oxidative addition by Pd(0) catalysts.

» Nucleophilicity at Amide Nitrogen: The amide nitrogen is weakly nucleophilic but can
participate in Hofmann rearrangements or dehydration reactions.

o Electronic Modulation (C6-OMe): The methoxy group exerts a mesomeric (+M) effect, slightly
increasing electron density on the ring compared to the 2,6-dibromo analog. This deactivates
the ring slightly towards further nucleophilic aromatic substitution (

), preventing unwanted side reactions at the C2-Br position during downstream coupling.
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Synthesis & Manufacturing

The most robust synthetic route proceeds via the desymmetrization of citrazinic acid
derivatives. This "Self-Validating" protocol ensures high regioselectivity.

Synthetic Pathway (Graphviz Diagram)

POBr3 MeOH NaOMe (1 eq) NH3 (aq)
Citrazinic Acid 125°C | 2,6-Dibromoisonicotinic Quench _ | Methyl 2,6-dibromo- Regioselective SNATr _ |  Methyl 2-bromo-6- Ammonolysis M 2-Bromo-6-methoxy-
(Starting Material) = Acid Derivative = isonicotinate ™| methoxyisonicotinate isonicotinamide

Figure 1: Validated synthetic route from Citrazinic Acid.

Click to download full resolution via product page

Detailed Experimental Protocol

Note: This protocol synthesizes the amide from the methyl ester precursor.

Step 1: Regioselective Methoxylation (

e Reagents: Methyl 2,6-dibromoisonicotinate (1.0 eq), Sodium Methoxide (1.05 eq), Methanol
(Solvent).

e Procedure: Dissolve the dibromo ester in anhydrous methanol. Cool to 0°C. Add NaOMe
solution dropwise over 30 minutes to avoid bis-methoxylation.

» Condition: Stir at room temperature for 4—6 hours. Monitor by HPLC for the disappearance of
starting material and formation of the mono-methoxy product.

o Workup: Quench with dilute HCI (to pH 7). Evaporate methanol.[1] Extract with Ethyl Acetate.
o Checkpoint: Ensure <5% bis-methoxy impurity.[2]

Step 2: Ammonolysis to Amide
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» Reagents: Methyl 2-bromo-6-methoxyisonicotinate (1.0 eq), Ammonium Hydroxide (28% aq,
excess).

e Procedure: Charge the ester into a pressure vessel or round-bottom flask. Add aqueous
ammonia (5-10 vol).

» Condition: Stir at 20—25°C for 24—-48 hours. The product often precipitates as a white solid.

e |solation: Filter the solid. Wash with water (3x) to remove residual ammonia and ammonium
salts. Dry under vacuum at 40°C.[1]

* Yield: Typically 85-90%.

Physicochemical Properties

Property Value / Observation Relevance

Easy handling for

Physical State Solid (Powder) T )
weighing/dosing.
) ] Discoloration indicates
Color White to Off-white S N
oxidation/impurities.
] ] ) High crystallinity; stable in solid
Melting Point ~190-200°C (Predicted)*
state.
- DMSO, DMF, MeOH Compatible with standard
Solubility )
(Moderate) coupling solvents.
Moderate lipophilicity; good
LogP ~1.2 (Calculated) membrane permeability
potential.
pKa (Amide) ~15 (Neutral) Stable at physiological pH.
o Weakly basic due to Br/fOMe
pKa (Pyridine N) ~2.5

electron withdrawal.

*Note: The related 2-bromo-6-methoxypyridine melts at 206°C; the amide functionality typically
maintains or elevates the melting point due to hydrogen bonding.
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Applications in Drug Discovery
Scaffold for Kinase Inhibitors

The 2-aminopyridine and isonicotinamide motifs are "privileged structures” in kinase inhibition
(e.g., targeting BTK, EGFR).

o Strategy: The C2-Bromine is coupled with aryl boronates to install the "hinge-binding" or
"gatekeeper"” interacting moiety.

e Mechanism: The amide group often forms critical hydrogen bonds with residues like Asp or
Glu in the kinase active site.

Antiandrogen Development

This specific scaffold is a key intermediate in the synthesis of topical antiandrogens (e.g.,
derivatives of RU-58841 analogs).

o Workflow: The amide is subjected to a Hofmann rearrangement to yield the 2-bromo-6-
methoxy-4-aminopyridine, which is then coupled with chiral acids.

Structure-Activity Relationship (SAR) Logic

2-Bromo-6-methoxy-

isonicotinamide

K C4-Amide:
C2-Bromine: C6-Methoxy:
Site for Suzuki/Buchwald Coupling. HEILS DEEIH I, A‘ Solubilizing Group. T

Extends scaffold into hydrophobic pocket. e W't.h oy backbone: ) Modulates electronics (prevents metabolic oxidation).
Precursor to Amine (Hofmann) or Nitrile.

Figure 2: SAR Vectors for Drug Design

Click to download full resolution via product page

Safety & Handling (MSDS Highlights)

» Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).
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Signal Word: Warning.

H-Codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation).

P-Codes: P280 (Wear protective gloves/eye protection), P305+P351+P338 (IF IN EYES:
Rinse cautiously).

Storage: Store in a cool, dry place. Keep container tightly closed. Stable under normal
laboratory conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. pubs.acs.org [pubs.acs.org]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12953976/docs?utm_src=pdf-body#2-bromo-6-methoxyisonicotinamide-technical-profile-application-guide
https://m.chemsrc.com/cas/50802-90-9_1310062.html
https://www.benchchem.com/product/b12953976?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acs.oprd.6b00392
https://pubs.acs.org/doi/pdf/10.1021/acs.oprd.6b00392
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12953976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 3.50802-90-9 CASS:50802-90-9 6-(2-amino-phenylsulfanyl)-tetra-N-methyl-[1,3,5]triazine-
2,4-diamine - &R [m.chemsrc.com]

o To cite this document: BenchChem. [2-Bromo-6-methoxyisonicotinamide: Technical Profile &
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12953976/docs#2-bromo-6-methoxyisonicotinamide-
technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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